2-(3-Carboxy-4-chlorophenyl)-4-hydroxypyridine, 95%

• IUPAC Name: 2-chloro-5-(4-oxo-1H-pyridin-2-yl)benzoic acid
• InChI: InChI=1S/C12H8ClNO3/c13-10-2-1-7(5-9(10)12(16)17)11-6-8(15)3-4-14-11/h1-6H,(H,14,15)(H,16,17)
• InChI Key: OPEAOXANTKBQKX-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C=C1C2=CC(=O)C=CN2)C(=O)O)Cl
• Molecular Formula: C12H8ClNO3
• DSSTOX Substance ID: DTXSID90692736
• Molecular Weight: 249.65 g/mol
• CAS RN: 1261910-67-1

Description

2-(3-Carboxy-4-chlorophenyl)-4-hydroxypyridine, 95% (2-C4CP-4HP) is an organic compound with a molecular weight of 218.56 g/mol. It is a white crystalline solid at room temperature and has a melting point of 109-110 °C. 2-C4CP-4HP is a valuable intermediate for the synthesis of various compounds, such as drugs, pesticides, dyes, and other organic compounds. It is also used in the synthesis of multi-component polymers systems.

Mechanism of Action

2-(3-Carboxy-4-chlorophenyl)-4-hydroxypyridine, 95% is an intermediate in the synthesis of various compounds. It acts as a nucleophile, donating a pair of electrons to form a covalent bond with the electrophile. This reaction is then followed by the formation of a new covalent bond between the two components, resulting in the formation of a new compound.
Biochemical and Physiological Effects
2-(3-Carboxy-4-chlorophenyl)-4-hydroxypyridine, 95% has been found to have no significant biochemical or physiological effects when used in laboratory experiments. It is considered to be relatively non-toxic, with no known adverse effects on humans or animals.

Advantages and Limitations for Lab Experiments

2-(3-Carboxy-4-chlorophenyl)-4-hydroxypyridine, 95% has a number of advantages when used in laboratory experiments. It is relatively inexpensive and easy to obtain, and it is a stable compound that can be stored for long periods of time. It is also a versatile compound that can be used in a variety of reactions, including the synthesis of polymers systems and the synthesis of drugs, pesticides, and dyes. The main limitation of 2-(3-Carboxy-4-chlorophenyl)-4-hydroxypyridine, 95% is that it is not very soluble in water, which can make it difficult to use in certain reactions.

Future Directions

Future research on 2-(3-Carboxy-4-chlorophenyl)-4-hydroxypyridine, 95% could focus on the development of new and improved synthesis methods, as well as the development of new applications for the compound. In addition, further research could be conducted to investigate the potential toxicity of the compound, as well as its potential uses in medical and pharmaceutical applications. Additionally, research could be conducted to explore the potential use of the compound in the synthesis of biodegradable polymers and nanocomposites. Finally, research could be conducted to investigate the potential use of 2-(3-Carboxy-4-chlorophenyl)-4-hydroxypyridine, 95% in the synthesis of new drugs and other compounds.

Synthesis Methods

2-(3-Carboxy-4-chlorophenyl)-4-hydroxypyridine, 95% can be synthesized through a variety of methods, including the reaction of 4-chlorophenol with malonic acid in the presence of sulfuric acid, the reaction of 4-chlorophenol with ethyl acetoacetate in the presence of sulfuric acid, and the reaction of 4-chlorophenol with ethyl acetoacetate in the presence of piperidine.

Scientific Research Applications

2-(3-Carboxy-4-chlorophenyl)-4-hydroxypyridine, 95% has been used in a variety of scientific research applications, such as the synthesis of polymers systems, the synthesis of drugs, the synthesis of pesticides, and the synthesis of dyes. It has also been used in the synthesis of multi-component polymers systems, biodegradable polymers, and polymeric nanocomposites.